Cas no 1805443-13-3 (4-(Bromomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine)

• Product Name: 4-(Bromomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine
• CAS No: 1805443-13-3
• MF: C₈H₇BrF₂N₂O₃
• MW: 297.053588151932
• CID: 4897080
• Update Time: 2025-05-24

4-(Bromomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine

• Inchi： 1S/C8H7BrF2N2O3/c1-16-8-6(13(14)15)4(3-9)2-5(12-8)7(10)11/h2,7H,3H2,1H3
• InChI Key： YZWWLRYCWKLOBN-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=NC(=C1[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine

Introduction to 4-(Bromomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1805443-13-3) and Its Emerging Applications in Chemical Biology

4-(Bromomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine, identified by the CAS number 1805443-13-3, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug discovery. The presence of multiple functional groups, including a bromomethyl moiety, a difluoromethyl substituent, a methoxy group, and a nitro group, endows this molecule with unique chemical properties that make it a valuable scaffold for medicinal chemistry applications.

The bromomethyl group at the 4-position of the pyridine ring serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures through nucleophilic substitution reactions. This reactivity has been exploited in various synthetic strategies to generate derivatives with tailored biological properties. For instance, the bromomethyl group can be readily converted into other functional moieties such as alcohols, amines, or thiols, facilitating the attachment of pharmacophoric units or biomolecules. Such modifications are crucial in developing novel therapeutic agents targeting specific biological pathways.

The difluoromethyl group at the 6-position is another key feature of this compound that contributes to its pharmacological relevance. Difluoromethylation is a powerful tool in medicinal chemistry, as fluorine atoms can modulate metabolic stability, binding affinity, and lipophilicity of drug candidates. The electron-withdrawing nature of the difluoromethyl group can enhance the electrophilicity of the adjacent carbon atom, making it more susceptible to nucleophilic attack. This property has been leveraged in designing inhibitors of enzymes involved in cancer metabolism and other diseases.

The methoxy group at the 2-position introduces an additional layer of electronic and steric influence to the molecule. Methoxy substitution can affect the overall solubility, permeability across biological membranes, and interaction with biological targets. In some cases, methoxy groups have been shown to enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions with protein receptors. The nitro group at the 3-position further contributes to the compound's reactivity and electronic properties. Nitro groups can be reduced to amino groups under appropriate conditions, allowing for further derivatization and diversification of the molecular structure.

Recent advancements in synthetic methodologies have enabled more efficient and scalable access to 4-(Bromomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine, making it more accessible for research applications. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce new functional groups with high selectivity and yield. These techniques have opened up new avenues for generating libraries of pyridine derivatives for high-throughput screening (HTS) campaigns.

In the realm of drug discovery, this compound has found utility as an intermediate in synthesizing kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer progression. The combination of a bromomethyl group for further derivatization and a difluoromethyl group for metabolic stability makes it an attractive scaffold for designing potent inhibitors with improved pharmacokinetic profiles. Additionally, its nitro and methoxy substituents can be tailored to fine-tune interactions with specific protein targets.

Another emerging area where this compound has shown promise is in the development of probes for biochemical assays. The presence of multiple reactive sites allows for the attachment of fluorescent or luminescent tags without compromising core biological activity. Such probes are invaluable tools for studying enzyme mechanisms and protein-protein interactions in cellular systems.

The versatility of 4-(Bromomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine also extends to material science applications. Pyridine-based compounds have been explored as ligands in coordination chemistry, where they can stabilize metal centers for catalytic applications. The electron-deficient nature of the pyridine ring enhances its ability to bind transition metals such as palladium, copper, and ruthenium, which are widely used in cross-coupling reactions.

Recent studies have highlighted the potential of this compound in addressing unmet medical needs by serving as a precursor for novel therapeutics targeting infectious diseases and inflammatory disorders. The structural features present in 4-(Bromomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine allow for selective modulation of host-pathogen interactions or inflammatory pathways without significant off-target effects.

In conclusion,4-(Bromomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1805443-13-3) represents a multifaceted compound with broad utility across chemical biology and pharmaceutical research. Its unique structural attributes enable diverse functionalization strategies, making it an indispensable tool for drug discovery efforts aimed at developing next-generation therapeutics against various diseases.